Cas no 2013515-23-4 (2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde)

• Product Name: 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde
• CAS No: 2013515-23-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6512207
• PubChem ID: 165778605
• Update Time: 2025-06-30

2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2013515-23-4
• EN300-726112
• 2-{3-azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde
• 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde

• Inchi： 1S/C11H13N3O/c15-7-8-3-12-11(13-4-8)14-5-9-1-2-10(9)6-14/h3-4,7,9-10H,1-2,5-6H2
• InChI Key： XUWHYLCUIIYNBX-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CC2CCC2C1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde

Recent Advances in the Study of 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde (CAS: 2013515-23-4)

The compound 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde (CAS: 2013515-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde, which serves as a key intermediate in the development of novel heterocyclic compounds. The azabicyclo[3.2.0]heptane core, combined with the pyrimidine-5-carbaldehyde moiety, offers a rigid scaffold that can be further functionalized to enhance binding affinity and selectivity toward biological targets. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases.

One of the most promising applications of 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde is its role in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with cancer, inflammatory diseases, and neurodegenerative disorders. Recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde has also been investigated for its antimicrobial activity. Preliminary studies have shown that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell wall synthesis, making it a promising candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

Despite these promising findings, challenges remain in the optimization of 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde for clinical use. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships of this compound, enabling more rational design of derivatives with improved properties.

In conclusion, 2-{3-Azabicyclo[3.2.0]heptan-3-yl}pyrimidine-5-carbaldehyde (CAS: 2013515-23-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its potential as a valuable tool in drug discovery. Continued research efforts are expected to yield optimized derivatives with enhanced therapeutic profiles, paving the way for future clinical development.